4,5-Dichloro-2-isopropyl-1H-imidazole

• Molecular Formula: C6H8Cl2N2
• Molecular Weight: 179.04 g/mol
• IUPAC Name: 4,5-dichloro-2-propan-2-yl-1H-imidazole
• InChI: InChI=1S/C6H8Cl2N2/c1-3(2)6-9-4(7)5(8)10-6/h3H,1-2H3,(H,9,10)
• InChI Key: BLTWATTXUZKZPB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=C(N1)Cl)Cl

Description

4,5-Dichloro-2-isopropyl-1H-imidazole is a halogenated imidazole derivative characterized by chlorine atoms at the 4- and 5-positions and an isopropyl group at the 2-position of the imidazole ring.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares 4,5-Dichloro-2-isopropyl-1H-imidazole with structurally related imidazole derivatives:

Compound Name	Substituents (Positions)	Molecular Formula	Key Properties/Applications	References
4,5-Dichloro-2-isopropyl-1H-imidazole	Cl (4,5); isopropyl (2)	C₆H₈Cl₂N₂	Potential intermediate for fused heterocycles; steric bulk from isopropyl may influence reactivity
4,5-Dichloro-2-methyl-1H-imidazole	Cl (4,5); methyl (2)	C₄H₄Cl₂N₂	Simpler structure; used in synthesis of bioactive molecules; higher solubility than isopropyl analog
1-(3,5-Dimethoxyphenyl)-4,5-dimethyl-2-phenyl-1H-imidazole	3,5-dimethoxyphenyl (1); methyl (4,5); phenyl (2)	C₂₀H₂₁N₂O₂	Pharmacological activity (anti-inflammatory, antimicrobial); used in chemosensor development
4-[4-(Chloromethyl)phenyl]-1,2-dimethyl-5-nitro-1H-imidazole	Chloromethylphenyl (4); methyl (1,2); nitro (5)	C₁₂H₁₃ClN₃O₂	Nitro group enhances electrophilicity; synthetic intermediate for functionalized imidazoles

Key Differences and Implications

Substituent Effects on Reactivity: Chlorine vs. Nitro Groups: Chlorine atoms in 4,5-Dichloro-2-isopropyl-1H-imidazole increase electronegativity, favoring nucleophilic substitution reactions. In contrast, the nitro group in 4-[4-(Chloromethyl)phenyl]-1,2-dimethyl-5-nitro-1H-imidazole enhances electrophilic aromatic substitution . Isopropyl vs. However, it may improve lipid solubility, enhancing bioavailability in biological systems .

Pharmacological Potential: While 1-(3,5-Dimethoxyphenyl)-4,5-dimethyl-2-phenyl-1H-imidazole demonstrates anti-inflammatory and antimicrobial activities , the pharmacological profile of 4,5-Dichloro-2-isopropyl-1H-imidazole remains unexplored. The chlorine substituents could confer antibacterial properties, as seen in other halogenated imidazoles.

Synthetic Utility :

• The target compound’s dichloro and isopropyl groups make it a candidate for synthesizing fused heterocycles, similar to imidazo[2,1-b][1,3]thiazole derivatives derived from 4,5-dihydro-1H-imidazol-2-thiol . Its steric bulk may direct regioselectivity in condensation reactions.